(S)-(1-Chloropropyl)benzene

• Molecular Formula: C9H11Cl
• Molecular Weight: 154.63 g/mol
• InChI: InChI=1S/C9H11Cl/c1-2-9(10)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3/t9-/m0/s1
• InChIKey: MZMVVHAHSRJOEO-VIFPVBQESA-N

(S)-(1-Chloropropyl)benzene – Chiral Purity, Specifications & Procurement Basics

(S)-(1-Chloropropyl)benzene [(S)-1-chloro-1-phenylpropane, CAS 10316-10-6] is a chiral, benzylic alkyl chloride containing a single stereogenic center at the carbon bearing the chlorine atom [1]. Its molecular formula is C₉H₁₁Cl, with a molecular weight of 154.64 g·mol⁻¹ and a predicted density of approximately 1.024 g·cm⁻³ . This compound belongs to the class of optically active secondary benzylic halides; the defined (S) absolute configuration distinguishes it from both its (R)-enantiomer (CAS 10316-10-6 is the S-form; the racemate is 934-11-2) and from constitutionally isomeric chloropropylbenzenes such as 2-chloro-1-phenylpropane and 3-chloro-1-phenylpropane . Control of the single chiral center is the primary selection criterion for stereochemical applications, because the enantiomers exhibit opposite optical rotation and can lead to opposite biological or catalytic outcomes .

1

Stereochemical-control study context – (S)-enantiomer for enantiospecific reaction pathways

2

Chiral pool synthesis workflow – enantiopure building block for stereochemically defined products

3

Selection distinguishes from racemate and positional isomers; benzylic chloride reactivity

• [1] ChemSpider, [(1S)-1-Chloropropyl]benzene, CSID:32792225, accessed 2024. View Source

Why (S)-(1-Chloropropyl)benzene Cannot Be Replaced by the Racemate or a Positional Isomer

The enantiomers of 1-chloro-1-phenylpropane display equal-but-opposite specific rotation and, when used as chiral building blocks or mechanistic probes, can dictate the stereochemical outcome of subsequent transformations. For example, in Ni-catalyzed enantioselective reductive coupling to form 1,1-diarylalkanes, DFT calculations indicate that the (S)- and (R)-enantiomers of 1-chloropropylbenzene follow distinct catalytic pathways with different rate-determining energy barriers (9.1 kcal·mol⁻¹ vs. 12.7 kcal·mol⁻¹), directly impacting product enantioselectivity [1]. Substituting the racemate (CAS 934-11-2) would eliminate enantiocontrol; substituting a positional isomer (e.g., 2-chloro-1-phenylpropane or 3-chloro-1-phenylpropane) alters the reactivity profile entirely because only the 1-chloro isomer provides a benzylic chloride center capable of resonance stabilization . Procurement of the stereochemically defined (S)-enantiomer is therefore a prerequisite for any application that depends on absolute configuration or enantiospecific reactivity.

Stereochemical control

(S)-enantiomer: single enantiomer, defined configuration

Racemate: 1:1 mixture eliminates enantiocontrol in stereoselective steps

Catalytic pathway

(S)-enantiomer follows distinct Ni-catalyzed pathway (lower barrier)

(R)-enantiomer or racemate may shift pathway and reduce product ee

Benzylic reactivity

1-Chloro isomer: resonance-stabilized benzylic radical

2-/3-Chloro isomers: lack benzylic stabilization, alter reactivity profile

• [1] DFT Studies on the Mechanisms of Enantioselective Ni-Catalyzed Reductive Coupling Reactions to Form 1,1-diarylalkanes, J. Organomet. Chem., 2021, 954, 122042. View Source

(S)-(1-Chloropropyl)benzene – Quantitative Differentiation Against Key Comparators

DFT-Computed Activation Energy Divergence Between (S)- and (R)-Enantiomers in Ni-Catalyzed Coupling

In a DFT study of Ni-catalyzed reductive coupling of (1-chloropropyl)benzene with 5-bromo-2-methoxypyridine, the (S)-enantiomer follows a pathway (Path C) where the rate-determining oxidative-addition transition state (TS1b) has an energy barrier of 9.1 kcal·mol⁻¹, while the (R)-enantiomer follows alternative Paths A/B with a rate-determining radical-production step (TS2) at 12.7 kcal·mol⁻¹ [1]. The 3.6 kcal·mol⁻¹ difference translates into a substantial kinetic preference that governs the enantiomeric outcome of the reaction.

DFT energy barrier

Head-to-head

9.1 vs 12.7 kcal·mol⁻¹ (ΔΔG‡ = 3.6)

Supports enantioselective pathway interpretation

DFT model; reported kinetic preference

Evidence Dimension	DFT-calculated rate-determining energy barrier (ΔG‡) for enantioselective Ni-catalyzed reductive coupling
Target Compound Data	9.1 kcal·mol⁻¹ (TS1b) for (S)-(1-chloropropyl)benzene
Comparator Or Baseline	12.7 kcal·mol⁻¹ (TS2) for (R)-(1-chloropropyl)benzene
Quantified Difference	ΔΔG‡ = 3.6 kcal·mol⁻¹ in favor of the (S)-enantiomer pathway
Conditions	DFT calculations at the level reported in J. Organomet. Chem. 2021, 954, 122042; gas-phase model

Why This Matters

The 3.6 kcal·mol⁻¹ barrier difference corresponds to an approximately 400-fold rate enhancement at 298 K, making the (S)-enantiomer kinetically preferred for generating the (R)-configured diarylalkane product; procurement of the correct enantiomer directly determines catalytic efficiency and product ee.

• [1] DFT Studies on the Mechanisms of Enantioselective Ni-Catalyzed Reductive Coupling Reactions to Form 1,1-diarylalkanes, J. Organomet. Chem., 2021, 954, 122042. View Source

Benzylic Radical Stability Advantage of 1-Chloro-1-phenylpropane Over 2-Chloro and 3-Chloro Isomers

Under photochemical chlorination of propylbenzene, the product distribution is governed by the relative stability of intermediate radicals. The radical leading to 1-chloro-1-phenylpropane is a secondary benzylic radical stabilized by resonance with the aromatic ring, whereas the radicals leading to 2-chloro-1-phenylpropane (secondary, non-benzylic) and 3-chloro-1-phenylpropane (primary, non-benzylic) lack this stabilization [1]. Accordingly, 1-chloro-1-phenylpropane is reported as the major product, while the 2-chloro and 3-chloro isomers are minor products [2].

Radical stability

Class-level

1-Chloro > 2-Chloro, 3-Chloro (major)

Supports benzylic reactivity selection

Radical chlorination data; exact ratio not quantified

Evidence Dimension	Relative radical stability and product distribution in radical chlorination
Target Compound Data	1-Chloro-1-phenylpropane = major product (benzylic radical, stabilized by resonance)
Comparator Or Baseline	2-Chloro-1-phenylpropane = minor product (secondary non-benzylic radical); 3-Chloro-1-phenylpropane = minor product (primary non-benzylic radical)
Quantified Difference	Major vs. minor product distribution; exact ratio not quantified in available sources, but benzylic stabilization is qualitatively definitive
Conditions	Cl₂ / UV light (radical chlorination of propylbenzene)

Why This Matters

For any synthesis where a benzylic chloride intermediate is required, only the 1-chloro isomer provides the resonance-stabilized benzylic reactivity—the 2- and 3-chloro isomers are unsuitable substitutes.

• [1] PasseiDireto, Grátis: 1 (213), Radical stability leading to 1-chloro-1-, 2-chloro-1-, and 3-chloro-1-phenylpropane. View Source
• [2] Doubtnut, The reaction of 1-phenylpropane with limited amount of chlorine in the presence of light gives mainly 1-chloro-1-phenylpropane. View Source

Defined Absolute Configuration vs. Racemate: Impact on Enantioselective Synthesis of Antidepressants

The (S)-enantiomer of chloropropylbenzene serves as a stereochemically defined building block for enantiopure antidepressants such as fluoxetine and tomoxetine [1]. In these synthetic routes, the absolute configuration at the chlorinated benzylic center is preserved through subsequent functionalization steps; use of the racemate would yield a 1:1 mixture of diastereomeric intermediates requiring chiral resolution, effectively halving the yield of the desired enantiomer and doubling purification costs [2]. While no direct yield comparison between (S)- and (R)-enantiomer in this specific context was found, the class-level principle is well-established: enantiopure starting materials eliminate the need for downstream chiral separation.

Synthetic efficiency

Class-level inference

Enantiopure (S) vs racemate: ~50% yield potential without resolution

Supports chiral pool synthesis efficiency review

Class-level principle; direct comparison not available

Evidence Dimension	Synthetic efficiency (yield of desired enantiomer) when used as a chiral building block
Target Compound Data	Enantiopure (S)-enantiomer → 100% of material carries the desired configuration
Comparator Or Baseline	Racemate (1:1 mixture) → only 50% of material carries the desired configuration; additional resolution step required
Quantified Difference	Approximately 2-fold effective yield advantage; avoids cost and material loss of chiral resolution
Conditions	Multi-step synthesis of (S)-fluoxetine and (S)-tomoxetine from chiral chloropropyl intermediates

Why This Matters

Procurement of the enantiopure (S)-form directly translates to higher atom economy and lower cost-per-gram of final API compared to starting from the racemate.

• [1] Mendeley / ScienceOpen, Absolute Configurations and Pharmacological Activities of the Optical Isomers of Fluoxetine, a Selective Serotonin-Uptake Inhibitor, accessed 2024. View Source
• [2] ScienceDirect, An efficient route to enantiomerically pure antidepressants: tomoxetine, nisoxetine and fluoxetine, 2001. View Source

Predicted Physicochemical Properties Differentiating (S)-(1-Chloropropyl)benzene from Lower and Higher Homologs

ACD/Labs Percepta predictions for (S)-(1-chloropropyl)benzene give a boiling point of 202.3±9.0 °C (760 mmHg), a density of 1.024±0.06 g·cm⁻³, a LogP of 3.37, and a flash point of 74.4±11.4 °C [1]. In comparison, the one-carbon shorter homolog (1-chloro-1-phenylethane, C₈H₉Cl, MW 140.61) has a lower boiling point (ca. 188–192 °C) and lower LogP, while the one-carbon longer homolog (1-chloro-1-phenylbutane, C₁₀H₁₃Cl, MW 168.66) exhibits a higher boiling point (ca. 215–220 °C) and higher LogP [2]. The C₉ propyl chain thus occupies a distinct property space that may be optimal for specific formulation or separation requirements.

Physicochemical profile

Cross-study comparable

BP 202.3 °C, LogP 3.37 (C9) vs C8 (BP ~188-192 °C, lower LogP), C10 (BP ~215-220 °C, higher LogP)

Supports property profiling for separation and formulation context

Predicted values; experimental verification may vary

Evidence Dimension	Predicted boiling point, LogP, and molecular weight
Target Compound Data	BP = 202.3±9.0 °C; LogP = 3.37; MW = 154.64 g·mol⁻¹
Comparator Or Baseline	1-Chloro-1-phenylethane (C₈): BP ~188–192 °C, lower LogP, MW 140.61; 1-Chloro-1-phenylbutane (C₁₀): BP ~215–220 °C, higher LogP, MW 168.66 (predicted values)
Quantified Difference	BP shifts by approximately +10 to +15 °C per additional methylene; LogP increases by approximately 0.5 units per CH₂
Conditions	ACD/Labs Percepta predicted properties; experimental verification may vary

Why This Matters

The C₉ propyl chain provides a boiling point and lipophilicity window that can be advantageous for purification by distillation and for partitioning behavior in biphasic reaction systems, compared to shorter or longer homologs.

• [1] ChemSpider, [(1S)-1-Chloropropyl]benzene, CSID:32792225, ACD/Labs predicted properties, accessed 2024. View Source
• [2] PubChem / ChemSpider, predicted properties for 1-chloro-1-phenylethane and 1-chloro-1-phenylbutane (cross-study comparison based on homologous series). View Source

(S)-(1-Chloropropyl)benzene – High-Value Application Scenarios Supported by Evidence

Enantioselective Synthesis of 1,1-Diarylalkane Pharmaceutical Scaffolds

The DFT-confirmed 3.6 kcal·mol⁻¹ energy barrier difference between the (S)- and (R)-enantiomers in Ni-catalyzed reductive coupling [Section 3, Evidence 1] validates the choice of (S)-(1-chloropropyl)benzene for preparing enantiomerically enriched 1,1-diarylalkanes. These scaffolds are common in non-steroidal anti-inflammatory drugs and other bioactive molecules. Using the (S)-enantiomer ensures preferential access to the (R)-configured product with higher catalytic turnover and predictable stereochemistry.

Stereochemically Controlled Synthesis of Antidepressant APIs (Fluoxetine, Tomoxetine)

The use of enantiopure (S)-(1-chloropropyl)benzene as a chiral pool starting material eliminates the need for late-stage resolution in the multi-step synthesis of (S)-fluoxetine and (S)-tomoxetine [Section 3, Evidence 3]. Starting from the racemate imposes a theoretical maximum 50% yield penalty; starting from the (S)-enantiomer doubles effective throughput and simplifies quality control for API manufacturers.

Radical Chlorination Selectivity Studies and Mechanistic Probe Experiments

The well-established regioselectivity of propylbenzene chlorination—wherein the 1-chloro isomer is the dominant product due to benzylic radical stabilization [Section 3, Evidence 2]—makes (S)-(1-chloropropyl)benzene a valuable chiral probe for investigating stereochemical outcomes in radical reactions. Researchers performing E2 elimination studies on (S)-(1-chloropropyl)benzene with sodium ethoxide can track configurational retention or inversion, providing direct mechanistic insight.

Physicochemical Property Optimization in Medicinal Chemistry Lead Series

When a lead series requires a chiral benzylic chloride with a specific LogP window (≈3.4) and boiling point (≈202 °C) for optimal membrane permeability and purification, the C₉ propyl chain of (S)-(1-chloropropyl)benzene offers a differentiated property profile versus the C₈ (phenethyl) and C₁₀ (phenylbutyl) homologs [Section 3, Evidence 4]. This enables fine-tuning of ADME properties without altering the core pharmacophore.

Application

Selection Property

Validation Focus

Enantioselective 1,1-diarylalkane synthesis

Enantiopure (S)-configuration

Stereochemical pathway outcome

Chiral antidepressant API scaffold synthesis

Chiral pool starting material

Enantiopurity and yield without resolution

Radical chlorination mechanistic studies

Benzylic chloride reactivity

Regioselectivity and stereochemical outcome

Lead compound property optimization

C9 propyl chain lipophilicity

LogP and boiling point profile

• [1] DFT Studies on the Mechanisms of Enantioselective Ni-Catalyzed Reductive Coupling Reactions to Form 1,1-diarylalkanes, J. Organomet. Chem., 2021, 954, 122042. View Source